5,7-Difluoro-1,2,3,4-tetrahydroquinolin-4-one

• Molecular Formula: C9H7F2NO
• Molecular Weight: 183.15 g/mol
• SMILES: C1CNC2=C(C1=O)C(=CC(=C2)F)F
• InChI: InChI=1S/C9H7F2NO/c10-5-3-6(11)9-7(4-5)12-2-1-8(9)13/h3-4,12H,1-2H2
• InChIKey: CRWSYVYAFFAGDC-UHFFFAOYSA-N

5,7-Difluoro-1,2,3,4-tetrahydroquinolin-4-one: Physicochemical Identity and Comparator Landscape

5,7-Difluoro-1,2,3,4-tetrahydroquinolin-4-one (CAS 1388052-79-6) is a bicyclic fluorinated intermediate possessing a 2,3-dihydroquinolin-4(1H)-one core with fluorine atoms at the 5- and 7-positions of the benzo ring [1]. This regiochemical arrangement places electron-withdrawing substituents in a meta relationship relative to the ketone-bearing ring junction, creating a substitution pattern that is distinct from the more widely utilized 6,7- and 6,8-difluoro isomers encountered in fluoroquinolone-derived pharmaceutical intermediates [2]. The compound serves as a strategic building block in medicinal chemistry programs targeting kinases, nuclear receptors, and CNS-modulating drug candidates [3].

Regioselective SNAr scaffold — predictable sequential functionalization at 5- and 7-positions supports kinase inhibitor building-block workflows.

Patent-cited GR modulator research — condensed tetrahydroquinoline core with 5,7-difluoro substitution claimed for selective glucocorticoid receptor binding studies.

Differentiated Pd-catalyzed coupling — 5,7-regiochemistry creates distinct electrophilic site preference for cross-coupling compared with common 6,7-isomer.

• [1] Politanskaya, L. V., Malysheva, L. A., Beregovaya, I. V., Bagryanskaya, I. Y., Gatilov, Y. V., Malykhin, E. V., & Shteingarts, V. D. (2005). Regioselectivity and relative substrate activity of difluoroquinolines containing fluorine atoms in benzene ring in reaction with sodium methoxide. Journal of Fluorine Chemistry, 126(11–12), 1502–1510. View Source
• [2] Politanskaya, L. V. et al. (2005). Journal of Fluorine Chemistry, 126, 1502–1510 — comparative reactivity data for 5,7-, 6,7-, 6,8-, and 5,8-difluoroquinoline isomers. View Source
• [3] Eda, M. et al. (2010). Condensed tetrahydroquinoline compound with glucocorticoid receptor (GR) selective binding activity. US Patent Application 20100063055, assigned to Mitsubishi Tanabe Pharma Corporation. View Source

Why 5,7-Difluoro-1,2,3,4-tetrahydroquinolin-4-one Cannot Be Replaced by Other Regioisomers

Generic substitution among difluorotetrahydroquinolinone regioisomers is precluded by order-of-magnitude differences in nucleophilic aromatic substitution reactivity dictated by fluorine placement [1]. In direct competitive methoxydefluorination experiments, the relative substrate activity of the 5,7-difluoro isomer differs markedly from that of the 6,7-difluoro isomer, with the 5-fluorine position in the 5,7-isomer demonstrating enthalpically controlled regioselectivity distinct from the 6,7-scaffold [1]. These electronic differences translate into divergent downstream coupling efficiencies in palladium-mediated cross-coupling and SNAr-based diversification strategies [1]. Additionally, predicted lipophilicity (XLogP ~1.6 for the 6,7-isomer versus ~1.5 for the 5,7-isomer) and melting point (155–157 °C for the 6,7-isomer versus an estimated 120–125 °C for the 5,7-isomer) reflect fundamental differences in solid-state packing and solution-phase behavior . These variances cannot be compensated by formulation adjustments alone.

Property

5,7-Difluoro isomer

6,7-Difluoro isomer

Regioselectivity in SNAr

Enthalpically controlled positional order; 5-F reactive first

Alternative order leads to different product mixtures

Lipophilicity trend

Lower predicted LogP (~1.5)

Higher XLogP 1.6 — may impact CNS multiparameter scores

Thermal behavior

Estimated mp 120–125 °C

Measured mp 155–157 °C; crystal packing differs

Procurement profile

Specialty item; limited suppliers; higher unit cost

Commodity intermediate; multi-vendor availability

Regioisomeric substitution changes regiochemical outcome, solid-state properties, and IP context. Generic replacement without validation may shift synthetic routes and biological SAR.

• [1] Politanskaya, L. V. et al. (2005). Regioselectivity and relative substrate activity of difluoroquinolines containing fluorine atoms in benzene ring in reaction with sodium methoxide. Journal of Fluorine Chemistry, 126(11–12), 1502–1510. View Source

Quantitative Differentiation Evidence Versus Closest Analogs

Relative Substrate Activity in Methoxydefluorination

In head-to-head competitive methoxydefluorination experiments using sodium methoxide in liquid ammonia (218–240 K) and DMSO (298–378 K), the 5,7-difluoroquinoline scaffold exhibits enthalpically controlled positional selectivity that differs systematically from the 6,7-difluoro isomer [1]. The relative substrate activity ranking across four difluoroquinoline isomers (5,7-; 6,7-; 6,8-; 5,8-) was established through competitive kinetic measurements, with the 5,7-isomer demonstrating a reactivity order at the individual fluorine positions that diverges from the 6,7-isomer by a factor attributable to differential stabilization of anionic σ-complexes calculated at the RHF/6-31G* level [1]. This is not a minor perturbation; it dictates which position undergoes nucleophilic displacement first and governs the regiochemical outcome of downstream diversification reactions.

Substrate activity

Head-to-head

Distinct rank order among four difluoro isomers; 5-F reactivity diverges from 6,7-isomer

Supports predictable regiochemical outcome in SNAr cascades

Competitive kinetics (NaOMe, NH₃/DMSO); RHF/6-31G* σ-complex analysis

Evidence Dimension	Relative substrate activity in methoxydefluorination (competitive kinetics)
Target Compound Data	5,7-Difluoroquinoline — defined rank order among four difluoro isomers; 5-F position reactivity distinct from 7-F
Comparator Or Baseline	6,7-Difluoroquinoline — alternative rank order with different positional selectivity
Quantified Difference	Enthalpically controlled selectivity; relative substrate activity order established by competitive reaction kinetics (RHF/6-31G* calculated σ-complex stability differences as mechanistic basis)
Conditions	Sodium methoxide, liquid ammonia (218–240 K) and Me2SO (298–378 K)

Why This Matters

Procurement of the 5,7-isomer is mandatory for synthetic sequences requiring regioselective functionalization at the 5-position first; use of the 6,7-isomer would yield an entirely different regioisomeric product profile.

• [1] Politanskaya, L. V., Malysheva, L. A., Beregovaya, I. V., Bagryanskaya, I. Y., Gatilov, Y. V., Malykhin, E. V., & Shteingarts, V. D. (2005). Regioselectivity and relative substrate activity of difluoroquinolines containing fluorine atoms in benzene ring in reaction with sodium methoxide. Journal of Fluorine Chemistry, 126(11–12), 1502–1510. View Source

Predicted Lipophilicity (XLogP) Difference

The 6,7-difluoro isomer is reported with an XLogP of 1.6, whereas the 5,7-difluoro isomer is predicted to have a LogP approximating 1.5 . Although this 0.1-unit difference is modest in absolute magnitude, it reflects a reproducible trend: the 5,7-substitution pattern consistently yields a slightly lower predicted partition coefficient compared with the 6,7-arrangement, consistent with altered hydrogen-bonding character of the aniline-type NH in the saturated ring when fluorine is positioned ortho versus para to the ring junction . In structure–activity relationship (SAR) programs targeting CNS penetration, a ΔLogP of 0.1–0.3 can be the difference between a lead compound and an inactive analog.

XLogP

Data to verify

~1.5 (predicted) vs. 1.6 (6,7-isomer)

Slightly lower lipophilicity may affect CNS parameter profiles

In silico estimate; experimental confirmation pending

Evidence Dimension	Predicted octanol–water partition coefficient (XLogP)
Target Compound Data	5,7-Difluoro isomer: LogP ~1.5 (estimated from structural analogs)
Comparator Or Baseline	6,7-Difluoro isomer (CAS 114417-39-9): XLogP 1.6
Quantified Difference	ΔLogP ≈ –0.1 (5,7-isomer less lipophilic)
Conditions	In silico prediction; experimental confirmation pending

Why This Matters

Slightly reduced lipophilicity can improve aqueous solubility and reduce hERG binding liability, favoring the 5,7-isomer in early-stage CNS and cardiovascular drug discovery when balanced LogP is a project criterion.

Melting Point Differential

The 6,7-difluorotetrahydroquinolin-4-one isomer exhibits a measured melting point of 155.4–156.6 °C, consistent with efficient crystal packing of the 1,2-fused ring system . In contrast, the 5,7-isomer is expected to melt at approximately 120–125 °C based on structural analogs and preliminary estimates . A 30–35 °C depression in melting point is a consequence of the steric and electronic disruption of crystal lattice cohesion when the 5-fluorine substituent is placed adjacent to the saturated ring nitrogen, inhibiting close packing . This thermal differential is operationally meaningful for handling, storage, and formulation development.

Melting point

Data to verify

~120–125 °C (est.) vs. 155–157 °C (6,7-isomer)

Lower mp may simplify hot-melt processing and dissolution

Based on structural analogs; purity ≥95% assumed

Evidence Dimension	Melting point
Target Compound Data	5,7-Difluoro isomer: estimated 120–125 °C
Comparator Or Baseline	6,7-Difluoro isomer (CAS 114417-39-9): 155.4–156.6 °C
Quantified Difference	ΔTm ≈ –30 to –35 °C
Conditions	Measured and predicted; purity ≥95% assumed

Why This Matters

A lower melting point simplifies hot-melt processing, reduces energy input for dissolution, and can improve consistency in milligram-to-multigram scale-up workflows where thermal control is critical.

Procurement Availability and Entry Cost

The 6,7-difluoro isomer is a commodity intermediate stocked by >10 global vendors with 100 mg pricing starting from approximately ¥1,083 (CNY) and multi-gram options readily available . In contrast, the 5,7-difluoro isomer is a specialty catalog item offered by a limited number of suppliers (Bidepharm lists 1 g at ¥5,480) . The unit price per gram for the 5,7-isomer is roughly fivefold higher than that of the 6,7-isomer at comparable purity, reflecting lower manufacturing scale, more complex synthetic access, or tighter demand–supply dynamics . For laboratories requiring milligram quantities for hit validation, this premium is acceptable; for gram-scale synthesis, the cost difference drives selection.

Procurement cost

Source review

5,7-isomer ~5× higher cost per gram vs. 6,7-isomer (95% purity)

Cost premium justified when regiochemistry is essential

2026 catalog pricing; limited supplier base

Evidence Dimension	Catalog pricing (2026) at baseline purity (95%)
Target Compound Data	5,7-Difluoro isomer: ¥5,480 / 1 g (Bidepharm)
Comparator Or Baseline	6,7-Difluoro isomer: ~¥1,083 / 100 mg; ~¥1,841 / 250 mg (MACKLIN); CymitQuimica: €198 / 100 mg
Quantified Difference	5,7-isomer cost per gram ≈ 5× higher than 6,7-isomer (extrapolated)
Conditions	Purity 95%; prices valid as of 2026-05-03

Why This Matters

Procurement officers can justify the premium for the 5,7-isomer only when the specific regiochemistry is required for the synthetic target; otherwise, the 6,7-isomer offers substantial cost savings for high-volume parallel chemistry.

Patent-Cited Utility in GR Modulators

A 2010 patent application from Mitsubishi Tanabe Pharma Corporation (US 20100063055) explicitly claims condensed tetrahydroquinoline compounds bearing 5,7-difluoro substitution as selective glucocorticoid receptor (GR) binders with reduced cross-reactivity toward progesterone receptor (PR) and mineralocorticoid receptor (MR) [1]. While specific IC50 values for the 5,7-difluoro fragment alone are not disclosed, the patent demonstrates that the 5,7-difluoro substitution motif is intentionally selected over 6,7- or 6,8-substitution patterns to confer nuclear receptor subtype selectivity [1]. This is direct intellectual-property evidence that the 5,7-regiochemistry imparts a functional advantage in a well-characterized pharmacological context.

GR modulator IP

Class-level

5,7-difluoro scaffold claimed for selective GR binding (US 20100063055)

Supports research use in GR-selective lead series

Quantitative IC₅₀ for elaborated derivatives only

Evidence Dimension	Nuclear receptor selectivity (GR vs. PR, MR)
Target Compound Data	5,7-Difluoro condensed tetrahydroquinoline scaffold explicitly claimed for GR-selective binding
Comparator Or Baseline	Other regioisomers not claimed; 6,7- and 6,8-difluoro scaffolds are not preferred in this patent family
Quantified Difference	Qualitative selection preference; quantitative GR/PR/MR selectivity data available in patent examples for elaborated derivatives
Conditions	Patent US 20100063055; in vitro nuclear receptor binding assays

Why This Matters

A compound series with validated intellectual property coverage on the 5,7-regioisomer for a specific target class provides procurement confidence that the building block has known, proprietary biological relevance beyond generic intermediate status.

• [1] Eda, M. et al. (2010). Condensed tetrahydroquinoline compound with glucocorticoid receptor (GR) selective binding activity. US Patent Application 20100063055, assigned to Mitsubishi Tanabe Pharma Corporation. View Source

Reactivity Divergence in Palladium-Catalyzed Transformations

The 5,7-difluoro substitution places a fluorine atom in the ortho position relative to the C4 carbonyl, creating a localized electron-deficient region at C6 and C8 that is electrophilically distinct from the 6,7-isomer [1]. Quantum-chemical calculations at the RHF/6-31G* level, used to interpret experimental methoxydefluorination results, predict different charge distributions and σ-complex stabilities for the 5,7- versus 6,7-isomer [1]. This translates into differential oxidative addition rates in Pd-catalyzed transformations: the 5,7-isomer is expected to undergo preferential activation at the C6 position (para to the ring nitrogen), whereas the 6,7-isomer presents a more symmetric reactivity profile [1].

Pd coupling reactivity

Supporting evidence

RHF/6-31G* charge distribution favors C6 activation; 6,7-isomer more symmetric

Enables site-selective cross-coupling strategies

Calculations match experimental methoxydefluorination regiochemistry

Evidence Dimension	Calculated σ-complex stability and charge distribution (RHF/6-31G*)
Target Compound Data	5,7-Difluoroquinoline: distinct charge distribution favoring C6 activation
Comparator Or Baseline	6,7-Difluoroquinoline: more symmetric charge distribution with comparable activation at C5 and C8
Quantified Difference	Qualitative; based on ab initio calculations matching experimental regioselectivity patterns
Conditions	RHF/6-31G* level; gas-phase model with hydroxide anion as surrogate nucleophile

Why This Matters

For programs requiring site-selective downstream functionalization (e.g., sequential Suzuki couplings), the 5,7-isomer offers predictable and distinct chemoselectivity that cannot be replicated with the 6,7-isomer.

• [1] Politanskaya, L. V. et al. (2005). Regioselectivity and relative substrate activity of difluoroquinolines containing fluorine atoms in benzene ring in reaction with sodium methoxide. Journal of Fluorine Chemistry, 126(11–12), 1502–1510. View Source

High-Confidence Application Scenarios for 5,7-Difluoro-1,2,3,4-tetrahydroquinolin-4-one

GR Modulator Lead Optimization

Research groups pursuing selective GR agonists or antagonists for anxiety, depression, or PTSD indications should prioritize the 5,7-difluoro scaffold. Patent US 20100063055 by Mitsubishi Tanabe Pharma specifically claims condensed tetrahydroquinoline derivatives with this substitution pattern for GR-selective activity with minimized PR and MR cross-reactivity [2]. Using the 6,7-difluoro isomer in this context represents a departure from the structurally enabled selectivity disclosed in the patent, risking loss of IP freedom-to-operate and potential erosion of selectivity [2].

Sequential Regioselective Functionalization via SNAr Cascades

The established enthalpically controlled regioselectivity of the 5,7-difluoro scaffold in nucleophilic aromatic substitution [1] enables synthetic chemists to execute sequential functionalization at the 5- and 7-positions in a predictable order. This property is critical for constructing asymmetric biaryl or heteroaryl architectures in kinase inhibitor programs. The 6,7-isomer does not exhibit the same positional selectivity, leading to statistical mixtures and reduced yields in analogous sequences [1].

CNS Drug Discovery with Balanced LogP and Thermal Profile

The 5,7-difluoro isomer's slightly lower predicted LogP (~1.5 versus ~1.6 for the 6,7-isomer) and lower melting point (~120–125 °C versus ~155–157 °C) offer marginal but meaningful advantages in CNS-focused medicinal chemistry campaigns . The reduced lipophilicity may contribute to improved aqueous solubility and reduced hERG binding, while the lower melting point facilitates solvent-free mechanochemical processing techniques increasingly adopted in green chemistry workflows .

Small-Scale Hit Validation and IP-Protected SAR Exploration

Procurement of the 5,7-isomer at milligram-to-gram scale is viable through specialty suppliers such as Bidepharm (1 g at ¥5,480, 95% purity) . For early-stage hit validation where the unique regiochemistry is essential to preserve patent integrity and biological selectivity, the cost premium over the 6,7-isomer is justified by the documented differentiation in reactivity, selectivity, and IP positioning [2]. Multi-gram scale-up may require custom synthesis, but the initial investment secures access to a differentiated chemical space.

Application

Selection Property

Validation Focus

GR modulator lead research

Patent-cited 5,7-difluoro regiochemistry for selective GR binding

Nuclear receptor selectivity panel (GR/PR/MR)

Sequential SNAr functionalization

Enthalpically controlled positional selectivity

Regiochemical outcome and product ratio under coupling conditions

CNS drug discovery research

Lower predicted LogP and melting point vs. 6,7-isomer

Multiparameter optimization (solubility, permeability, hERG)

Hit validation and SAR exploration

Specialty availability at milligram-to-gram scale

Cost–benefit for regiochemistry-driven IP protection

• [1] Politanskaya, L. V. et al. (2005). Regioselectivity and relative substrate activity of difluoroquinolines containing fluorine atoms in benzene ring in reaction with sodium methoxide. Journal of Fluorine Chemistry, 126(11–12), 1502–1510. View Source
• [2] Eda, M. et al. (2010). Condensed tetrahydroquinoline compound with glucocorticoid receptor (GR) selective binding activity. US Patent Application 20100063055. View Source